Cas no 2172589-74-9 (2-(Methoxymethyl)-6-nitroquinazolin-4-amine)

• Product Name: 2-(Methoxymethyl)-6-nitroquinazolin-4-amine
• CAS No: 2172589-74-9
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5570009
• PubChem ID: 165594958
• Update Time: 2025-06-14

2-(Methoxymethyl)-6-nitroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1645578
• 2172589-74-9
• 2-(methoxymethyl)-6-nitroquinazolin-4-amine
• 2-(Methoxymethyl)-6-nitroquinazolin-4-amine

• Inchi： 1S/C10H10N4O3/c1-17-5-9-12-8-3-2-6(14(15)16)4-7(8)10(11)13-9/h2-4H,5H2,1H3,(H2,11,12,13)
• InChI Key： VPUNFTYWLYNFPR-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC(=C2C=C(C=CC2=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-(Methoxymethyl)-6-nitroquinazolin-4-amine

Comprehensive Overview of 2-(Methoxymethyl)-6-nitroquinazolin-4-amine (CAS No. 2172589-74-9)

2-(Methoxymethyl)-6-nitroquinazolin-4-amine, with the CAS number 2172589-74-9, is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the nitroquinazoline family, a class known for its diverse biological activities and applications in drug discovery. The presence of a methoxymethyl group and a nitro substituent on the quinazoline core structure enhances its potential as a building block for small-molecule inhibitors and therapeutic agents.

Recent trends in drug development highlight the growing interest in quinazoline-based compounds, particularly those with nitro functionalities. Researchers are actively exploring their roles in targeting kinase pathways, cancer therapeutics, and anti-inflammatory agents. The CAS 2172589-74-9 compound, due to its unique structural features, is often cited in studies focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

One of the key reasons for the popularity of 2-(Methoxymethyl)-6-nitroquinazolin-4-amine is its versatility in organic synthesis. The nitro group can be reduced to an amine, enabling further derivatization, while the methoxymethyl side chain offers stability and solubility advantages. These properties make it a valuable intermediate for designing novel bioactive molecules, aligning with current demands for precision medicine and targeted therapies.

In the context of AI-driven drug discovery, compounds like CAS 2172589-74-9 are frequently analyzed using computational models to predict their binding affinities and pharmacokinetic profiles. This aligns with the increasing use of machine learning in chemical informatics, where researchers seek to identify high-potency candidates with minimal side effects. The nitroquinazoline scaffold is particularly promising due to its electron-deficient aromatic system, which facilitates interactions with biological targets.

From an industrial perspective, the synthesis and scalability of 2-(Methoxymethyl)-6-nitroquinazolin-4-amine are critical topics. Manufacturers and suppliers often address questions about purity standards, storage conditions, and custom synthesis options. The compound’s stability under various pH conditions and its compatibility with green chemistry principles are also areas of active discussion, reflecting broader industry shifts toward sustainable practices.

For researchers investigating heterocyclic chemistry, the CAS 2172589-74-9 compound serves as a model for studying regioselective functionalization and ring modification strategies. Its nitro group can participate in nucleophilic aromatic substitution reactions, while the 4-amine moiety offers opportunities for amide coupling or Schiff base formation. These reactions are pivotal in creating libraries of diverse chemical entities for high-throughput screening.

In summary, 2-(Methoxymethyl)-6-nitroquinazolin-4-amine (CAS 2172589-74-9) represents a multifaceted tool in modern chemical research and pharmaceutical innovation. Its relevance to drug design, computational chemistry, and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is likely to remain a cornerstone for exploring new therapeutic avenues and material sciences breakthroughs.